N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-[(4-methylphenyl)sulfonyl]acetamide

• IUPAC Name: N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-(4-methylphenyl)sulfonylacetamide
• InChI: InChI=1S/C18H15ClN2O3S2/c1-12-2-8-15(9-3-12)26(23,24)11-17(22)21-18-20-16(10-25-18)13-4-6-14(19)7-5-13/h2-10H,11H2,1H3,(H,20,21,22)
• InChI Key: VRSBGDADJOULHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H15ClN2O3S2
• Molecular Weight: 406.9 g/mol

Description

Synthesis Analysis

While specific synthesis information for this compound is not available, similar compounds have been synthesized in multiple steps starting from 4-chlorobenzoic acid. The process involves esterification, hydrazination, salt formation, cyclization, and conversion into sulfonyl chloride, followed by nucleophilic attack of the amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not detailed in the sources retrieved.

Scientific Research Applications

Antiviral Activity

Thiazole derivatives have been studied for their potential antiviral properties. . This compound could be explored for its efficacy against viruses, particularly in plant pathology to protect against viral infections in crops.

Antifungal and Antibacterial Properties

. This compound could be synthesized and tested for its potential to inhibit the growth of various fungal and bacterial strains, contributing to the development of new antimicrobial agents.

Antitumor and Cytotoxic Activity

Some thiazole derivatives have shown promising results in inhibiting tumor cell growth. .

Anti-inflammatory and Analgesic Effects

Thiazoles have been associated with anti-inflammatory and analgesic activities. .

Antioxidant Properties

The thiazole ring is known for its role in compounds with antioxidant properties. .

Agricultural Applications

Thiazole derivatives have been reported to possess herbicidal properties. .

Safety and Hazards

Specific safety and hazard information for this compound is not available in the sources retrieved.

Mechanism of Action

Target of Action

Similar compounds, such as n-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives, have been studied for their antimicrobial and antiproliferative activities . These compounds have shown promising activity against bacterial (Gram positive and Gram negative) and fungal species, as well as against the oestrogen receptor positive human breast adenocarcinoma cancer cell line (MCF7) .

Mode of Action

Thiazole nucleus, a part of this compound, has been reported to exhibit its antimicrobial activity by blocking the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species .

Biochemical Pathways

Thiazole derivatives have been reported to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities . These activities suggest that the compound may affect multiple biochemical pathways.

Pharmacokinetics

The physicochemical properties of similar compounds have been confirmed , which could provide some insights into the potential ADME properties of this compound.

Result of Action

Similar compounds have shown promising antimicrobial activity and anticancer activity against the oestrogen receptor positive human breast adenocarcinoma cancer cell line (mcf7) .